2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H20N4O3/c1-15-8-3-5-10-17(15)21-25-22(30-26-21)18-11-7-13-27(23(18)29)14-20(28)24-19-12-6-4-9-16(19)2/h3-13H,14H2,1-2H3,(H,24,28)
• InChI Key: OVSHKQMAVQBEDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C23H20N4O3
• Molecular Weight: 400.4 g/mol
• CAS No.: 1251545-20-6

Description

2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C23H20N4O3 and its molecular weight is 400.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

• The synthesis of novel compounds including 2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)-N-(o-tolyl)acetamide and their biological assessment has been a focus of research. A method for synthesizing diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives, related to the compound , has been developed. This process involves several stages including ester formation, amide formation, and hydrolysis, resulting in compounds with interesting biological properties (Karpina et al., 2019).

Photochemical Cleavage and Catalytic Reduction

• Studies have explored the photochemical cleavage of N-O bonds in compounds similar to this compound, specifically in 1,2,4-oxadiazolines. This research investigates mild conditions for bond cleavage, contributing to the understanding of chemical behavior and potential applications of these compounds (Srimannarayana et al., 1970).

Oxidation Reactivity Channels

• The chemical oxidation of compounds structurally related to this compound has been studied, focusing on how different oxidants affect the yield of various products. This research is crucial for understanding the reactivity and potential applications in chemical synthesis and pharmaceuticals (Pailloux et al., 2007).

Synthesis and Evaluation as Corrosion Inhibitors

• Research has been conducted on the synthesis of derivatives of compounds like this compound and their evaluation as corrosion inhibitors. This showcases the potential industrial applications of these compounds in protecting materials against corrosion (Yıldırım & Cetin, 2008).

Therapeutic Worth in Medicinal Chemistry

• The 1,3,4-oxadiazole ring, a feature in the structure of this compound, has been extensively studied for its therapeutic applications. These derivatives show promising bioactivities, including anticancer, antibacterial, and antiviral properties, highlighting the compound's potential in medicinal chemistry (Verma et al., 2019).